Cas no 127-43-5 (1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

127-43-5 structure
Product name:1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
- 1-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-1-PENTEN-3-ONE
- BETA-N-METHYLIONONE
- β-N-METHYLIONONE
- B-Methylionone
- SS-METHYLIONONE:
- Ai3-24259
- beta-Iraldeine
- Methylionon beta
- Methyl-beta-ionone
- beta-Ionone, methyl-
- 5-(2,6,6-Trimethyl-1-cyclohexenyl)-4-penten-3-one
- 1-(2,6,6-trimethyl-1
- SS-METHYLIONONE: 85%
- EINECS 204-843-7
- beta-Methylionone
- beta-Methyl ionone
- .BETA.-CETONE
- SCHEMBL1404271
- MFCD00031478
- CHEBI:88921
- Cetone, beta-
- LMWNGLDCJDIIBR-CMDGGOBGSA-N
- 4-(2,6,6-Trimethylcyclohex-1-en-1-yl)but-3-en-2-one, monomethyl derivative
- 5-(2,6, 6-Trimethyl-1-cyclohexenyl)-4-penten-3-one
- FEMA 2712
- EINECS 215-341-2
- 1-(2,6,6-trimethylcyclohex-1-en-1-yl)pent-1-en-3-one
- 127-43-5
- FEMA No. 2712
- EC 264-140-6
- (E)-1-(2,6,6-trimethylcyclohexen-1-yl)pent-1-en-3-one
- 1-penten-3-one-(2,6,6-trimethyl-1-cyclohen-1-yl)
- 3-Buten-2-one, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, monomethyl deriv.
- 5-(2,6-Trimethyl-1-cyclohexenyl)-4-penten-3-one
- .beta.-Methylionone
- METHYL-.BETA.-IONONE [FHFI]
- EINECS 264-140-6
- 1322-71-0
- 1-Penten-3-one,6,6-trimethyl-1-cyclohexen-1-yl)-
- beta methyl ionone
- UNII-54PXU8D4R5
- 63429-28-7
- 1-PENTEN-3-ONE, 1-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-
- .BETA.-METHYL IONONE
- DTXSID401036355
- 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one #
- SCHEMBL1404273
- NSC-163995
- .beta.-N-Methyl ionone
- Methyl-.beta.-ionone
- (1E)-1-(2,6,6-trimethylcyclohex-1-en-1-yl)pent-1-en-3-one
- 1-Methyl-b-ionone
- 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)pent-1-en-3-one
- Q27160975
- beta-N-Methyl ionone
- .beta.-Iraldeine
- 5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-4-penten-3-one
- 1(E)-(2,6,6-trimethyl-cyclohex-1-enyl)-pent-1-en-3-one
- 54PXU8D4R5
- (E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)pent-1-en-3-one
- .beta.-Ionone, methyl-
- (1E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
- NSC163995
- NSC 163995
-
- Inchi: InChI=1S/C14H22O/c1-5-12(15)8-9-13-11(2)7-6-10-14(13,3)4/h8-9H,5-7,10H2,1-4H3/b9-8+
- InChI Key: LMWNGLDCJDIIBR-CMDGGOBGSA-N
- SMILES: CC1CCCC(C)(C)C=1/C=C/C(=O)CC
Computed Properties
- Exact Mass: 206.16700
- Monoisotopic Mass: 206.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
Experimental Properties
- Density: 0,94 g/cm3
- Boiling Point: 301°Cat760mmHg
- Flash Point: 130.8°C
- Refractive Index: 1.514
- PSA: 17.07000
- LogP: 4.04830
- Merck: 5095
- FEMA: 2712 | METHYL-BETA-IONONE
1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Security Information
- Safety Instruction: S23
1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Customs Data
- HS CODE:2914299000
- Customs Data:
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000WZK-1g |
1-Penten-3-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- |
127-43-5 | 1g |
$69.00 | 2024-07-09 | ||
1PlusChem | 1P000WZK-5g |
1-Penten-3-one, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- |
127-43-5 | 5g |
$172.00 | 2024-07-09 |
1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Related Literature
-
Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
-
O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
-
Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
-
Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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